2-[4-(2,3-Dimethylphenoxy)phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2-[4-(2,3-dimethylphenoxy)phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C22H21NO3/c1-14-6-5-9-20(15(14)2)26-17-12-10-16(11-13-17)23-21(24)18-7-3-4-8-19(18)22(23)25/h3-6,9-13,18-19H,7-8H2,1-2H3
• InChI Key: FFLMDJMTUUZMJA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OC2=CC=C(C=C2)N3C(=O)C4CC=CCC4C3=O)C

Description

2-[4-(2,3-Dimethylphenoxy)phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione is a complex organic compound with the molecular formula C22H21NO3.

Preparation Methods

The synthesis of 2-[4-(2,3-Dimethylphenoxy)phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione involves multiple steps. One common synthetic route includes the reaction of 2,3-dimethylphenol with 4-bromophenylacetic acid under specific conditions to form an intermediate. This intermediate is then subjected to cyclization reactions to yield the final product . Industrial production methods may involve optimization of reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: It can undergo nucleophilic substitution reactions with reagents such as sodium hydroxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-[4-(2,3-Dimethylphenoxy)phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is being conducted to explore its potential therapeutic effects.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to certain enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar compounds to 2-[4-(2,3-Dimethylphenoxy)phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione include:

• 2-[4-(3,4-dimethylphenoxy)phenyl]acetic acid
• 2-[4-(3,5-dimethylphenoxy)phenyl]acetic acid
• 2-[4-(2,4-dimethylphenoxy)phenyl]acetic acid

These compounds share structural similarities but differ in their specific functional groups and overall molecular architecture, which can lead to differences in their chemical properties and applications .